Cas no 73592-81-1 (4-(trans-4-Ethylcyclohexyl)benzonitrile)

• Product Name: 4-(trans-4-Ethylcyclohexyl)benzonitrile
• CAS No: 73592-81-1
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• MDL: MFCD08275630
• CID: 563022
• PubChem ID: 175307
• Update Time: 2025-06-25

4-(trans-4-Ethylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(4-ethylcyclohexyl)-
• 4-(4-Ethylcyclohexyl)benzonitrile
• 4-(trans-4-Ethylcyclohexyl)benzonitrile
• trans-4-(4-Ethylcyclohexyl)benzonitrile
• 1-Cyano-4-(trans-4-ethylcyclohexyl)benzene
• 4-(Trans-4-Ethylcyclohexyl)-benzonitrile
• Benzonitrile, 4-(trans-4-ethylcyclohexyl)-
• 4-trans-ethylcyclohexylcyanobenzene
• Benzonitrile, 4-(4-ethylcyclohexyl)-
• Trans-4-ethylcyclohexyl-4-benzonitrile
• trans-4-(4-Ethyl-cyclohexyl)-benzonitrile
• Benzonitrile, 4-(4-ethylcyclohexyl)-, tra
• SCHEMBL7899393
• E0703
• CS-W014966
• FT-0655729
• F16556
• Benzonitrile, 4-(4-ethylcyclohexyl)-, trans-
• MFCD09750932
• DS-15540
• DTXSID20888322
• DS-13122
• InChI=1/C15H19N/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h5-6,9-10,12,14H,2-4,7-8H2,1H3
• EINECS 277-084-2
• PCH2
• A24022
• AMY25190
• 73592-81-1
• 4-(4-Ethylcyclohexyl)benzonitrile, (E)-
• NS00060019
• trans-4-Ethylcyclohexyl-4'-benzonitrile
• BBHJTCADCKZYSO-UHFFFAOYSA-
• C15H19N
• BBHJTCADCKZYSO-UHFFFAOYSA-N
• SB66612
• W-104474
• AKOS015838521
• 4-(trans-4-ethylcyclohexyl)- Benzonitrile
• SCHEMBL7509180
• CS-0152473
• AKOS015888898
• 4-(4-ethylcyclohexyl)benzenecarbonitrile
• FT-0689228
• YCA59281
• A837867
• 72928-54-2
• DB-030455
• BBHJTCADCKZYSO-MQMHXKEQSA-N

• MDL： MFCD08275630
• Inchi： 1S/C15H19N/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h5-6,9-10,12,14H,2-4,7-8H2,1H3
• InChI Key： BBHJTCADCKZYSO-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 213.15200
• Monoisotopic Mass: 213.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: White or light yellow powder.
• Density: 0.99
• Melting Point: 41 °C
• Boiling Point: 336.827 °C at 760 mmHg
• Flash Point: 158.222 °C
• PSA: 23.79000
• LogP: 4.24208
• Solubility: Soluble in methanol
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(trans-4-Ethylcyclohexyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H301 (50%) H302 (50%) H311 (50%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-(trans-4-Ethylcyclohexyl)benzonitrile

Recent Advances in the Study of 4-(trans-4-Ethylcyclohexyl)benzonitrile (CAS: 73592-81-1)

4-(trans-4-Ethylcyclohexyl)benzonitrile (CAS: 73592-81-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in liquid crystal displays (LCDs), organic synthesis, and drug development. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, synthesis methods, and emerging applications.

One of the key areas of focus has been the compound's role in the development of advanced liquid crystal materials. Due to its stable trans-4-ethylcyclohexyl group and benzonitrile moiety, it exhibits excellent thermal stability and low viscosity, making it a promising candidate for high-performance LCDs. Recent studies have demonstrated its efficacy in improving response times and energy efficiency in display technologies.

In the realm of organic synthesis, researchers have developed novel catalytic methods to optimize the production of 4-(trans-4-Ethylcyclohexyl)benzonitrile. A 2023 study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that significantly enhances yield and purity. This advancement addresses previous challenges related to scalability and cost-effectiveness in large-scale synthesis.

Additionally, preliminary investigations into the biomedical applications of this compound have shown promising results. Its unique chemical structure has been explored for potential use as a scaffold in drug design, particularly for targeting neurodegenerative diseases. A recent in vitro study suggested that derivatives of 4-(trans-4-Ethylcyclohexyl)benzonitrile may exhibit neuroprotective properties, though further in vivo validation is required.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicology profiles. Ongoing research aims to address these gaps, with particular emphasis on its environmental impact and biodegradability. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovation in this area.

In conclusion, 4-(trans-4-Ethylcyclohexyl)benzonitrile (CAS: 73592-81-1) continues to be a compound of great interest across multiple disciplines. Its versatile applications in materials science, organic synthesis, and potential drug development underscore its importance in contemporary research. Future studies will likely focus on optimizing its synthesis, expanding its applications, and ensuring its safety for widespread use.